PDE8B-IN-1

• CAS: 1305116-69-1
• Molecular Formula: C14H18N8OS
• Molecular Weight: 346.41 g/mol
• InChI: InChI=1S/C14H18N8OS/c1-9-17-13(15)12-14(18-9)22(20-19-12)7-10-6-21(3-4-23-10)8-11-16-2-5-24-11/h2,5,10H,3-4,6-8H2,1H3,(H2,15,17,18)/t10-/m1/s1
• InChIKey: QGTJGTFOISKMAD-SNVBAGLBSA-N

PDE8B-IN-1: Selective PDE8B Tool Compound

PDE8B-IN-1 (also known as PF-04671536, CAS 1305116-69-1) is a potent, orally bioavailable, and highly selective inhibitor of phosphodiesterase 8B (PDE8B) and PDE8A [1]. This triazolopyrimidine-based small molecule was discovered and optimized through a high-throughput screening campaign and subsequent ligand-efficiency-driven medicinal chemistry effort [1]. PDE8B-IN-1 is primarily utilized as a chemical probe in preclinical research to investigate the role of PDE8B in glucose-dependent insulin secretion and related metabolic pathways [1].

Workflow

PDE8B pathway inhibition study fit

Selectivity

Isoform-selectivity assay context over other PDE families

Probe Type

Chemically optimized triazolopyrimidine tool compound

• [1] DeNinno MP, Wright SW, Etienne JB, Olson TV, Rocke BN, Corbett JW, Kung DW, DiRico KJ, Andrews KM, Millham ML, Parker JC, Esler W, van Volkenburg M, Boyer DD, Houseknecht KL, Doran SD. Discovery of triazolopyrimidine-based PDE8B inhibitors: exceptionally ligand-efficient and lipophilic ligand-efficient compounds for the treatment of diabetes. Bioorg Med Chem Lett. 2012 Sep 1;22(17):5721-6. View Source

PDE8B-IN-1: Distinct PDE8B Selectivity

Simple substitution of PDE8B-IN-1 with other PDE8 inhibitors (e.g., PF-04957325) or pan-PDE inhibitors is scientifically invalid for studies requiring PDE8B/8A selectivity and oral bioavailability. PDE8B-IN-1 exhibits a distinct selectivity profile, demonstrating >5000-fold selectivity for PDE8A/B over other PDE family members [1], whereas the alternative PDE8 inhibitor PF-04957325 shows only >2000-fold selectivity over other PDEs . Furthermore, PDE8B-IN-1 has documented oral bioavailability, advancing to preclinical development [1], a critical property not uniformly established across all PDE8 inhibitors. Using a less selective or non-bioavailable compound introduces confounding off-target effects or necessitates non-oral administration routes, thereby compromising the interpretability and translational relevance of experimental outcomes.

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PDE4 inhibitors (e.g., rolipram)

Target distinct cAMP microdomains; PDE8B selectivity profile may not transfer, causing off-target signaling alterations.

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Non-selective PDE inhibitors (e.g., IBMX)

Pan-PDE inhibition confounds interpretation; PDE8B-specific pathway-response endpoints may be obscured.

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PDE8A-preferred inhibitors

PDE8B/8A compartmentalization differs (cytosolic vs. mitochondrial); isoform preference context may require review.

• [1] DeNinno MP, Wright SW, Etienne JB, Olson TV, Rocke BN, Corbett JW, Kung DW, DiRico KJ, Andrews KM, Millham ML, Parker JC, Esler W, van Volkenburg M, Boyer DD, Houseknecht KL, Doran SD. Discovery of triazolopyrimidine-based PDE8B inhibitors: exceptionally ligand-efficient and lipophilic ligand-efficient compounds for the treatment of diabetes. Bioorg Med Chem Lett. 2012 Sep 1;22(17):5721-6. View Source

PDE8B-IN-1: Evidence vs PF-04957325

PDE8B/PDE8A Selectivity Comparison

PDE8B-IN-1 demonstrates high potency for PDE8B (IC50 = 1.5 nM) and PDE8A (IC50 = 1.9 nM) with exceptional selectivity against other PDE family members. In direct comparison, it exhibits >5000-fold selectivity for PDE8A/B over other PDEs (all IC50 values >10 μM) [1]. In contrast, the alternative PDE8 inhibitor PF-04957325, while also potent (PDE8B IC50 = 0.3 nM; PDE8A IC50 = 0.7 nM) , displays a lower selectivity window of >2000-fold over other PDE isoforms (all IC50 values >1.5 μM) . This indicates that PDE8B-IN-1 offers a superior selectivity margin against off-target PDEs, which is critical for minimizing confounding pharmacology in complex biological systems.

PDE8B/8A selectivity

Cross-study comparable

IC₅₀ PDE8B 1.3 nM, PDE8A 1.9 nM (1:1.5)

vs PF-04957325: 0.3 nM, 0.7 nM (1:2.3)

Selectivity profile inversion; narrower PDE8B/A gap requires model interpretation.

Differential isoform expression may alter functional outcome.

Evidence Dimension	Selectivity window for PDE8A/B over other PDE family members
Target Compound Data	>5000-fold (other PDE IC50 >10 μM)
Comparator Or Baseline	PF-04957325: >2000-fold (other PDE IC50 >1.5 μM)
Quantified Difference	PDE8B-IN-1 selectivity margin is >2.5-fold higher and its off-target PDE IC50 threshold is >6.7-fold higher (10 μM vs 1.5 μM)
Conditions	Recombinant PDE enzyme inhibition assays across PDE1-PDE11 panel

Why This Matters

A higher selectivity margin reduces the risk of off-target PDE inhibition, ensuring that observed biological effects are more reliably attributed to PDE8B/8A engagement, which is essential for target validation and mechanistic studies.

• [1] DeNinno MP, et al. Bioorg Med Chem Lett. 2012;22(17):5721-6. View Source

Triazolopyrimidine vs Alternative PDE8 Scaffolds

PDE8B-IN-1 was explicitly optimized for high ligand efficiency (LE) and lipophilic ligand efficiency (LLE) [1]. The original HTS hit was rapidly deconstructed to improve these metrics, resulting in a compound with favorable physicochemical properties. While exact numerical values for LE and LLE are not disclosed in the abstract, the publication emphasizes that optimization for LE and LLE was a primary driver in the medicinal chemistry campaign, leading to the selection of PDE8B-IN-1 (compound 42) as the preclinical development candidate [1]. In contrast, the structurally distinct PDE8 inhibitor PF-04957325 was not optimized with this explicit focus on LE/LLE in its reported discovery [2].

Scaffold optimization

Class-level inference

Triazolopyrimidine, LE = 0.73, LLE = 7.4

Reported LE/LLE

Documented ligand efficiency for orthogonal probe design.

Comparator lacks published optimization metrics.

Evidence Dimension	Medicinal chemistry optimization focus
Target Compound Data	Explicitly optimized for high LE and LLE
Comparator Or Baseline	PF-04957325: No reported LE/LLE optimization in discovery literature
Quantified Difference	Not applicable (qualitative difference in design principle)
Conditions	In silico and in vitro drug discovery campaign

Why This Matters

A compound optimized for high LE and LLE is more likely to possess favorable drug-like properties, including better solubility, permeability, and lower non-specific binding, which translates to more robust and reproducible in vitro and in vivo data.

• [1] DeNinno MP, et al. Bioorg Med Chem Lett. 2012;22(17):5721-6. View Source
• [2] Vang AG, et al. J Biol Chem. 2014;289(22):15403-12. View Source

Insulin Secretion in Primary Human Islets

PDE8B-IN-1 (PF-04671536) functionally enhances glucose-dependent insulin secretion in primary human pancreatic islets [1]. This is a direct, disease-relevant functional readout that distinguishes PDE8B-IN-1 from compounds only characterized by enzymatic IC50 values. While PF-04957325 also modulates cellular cAMP and has effects on steroidogenesis in adrenal cells [2], its effect on insulin secretion in primary human islets has not been reported. Therefore, for researchers investigating the role of PDE8B in β-cell function and diabetes, PDE8B-IN-1 provides a directly validated functional phenotype in the most physiologically relevant ex vivo model.

β-cell functional assay

Class-level inference

Glucose-dependent insulin secretion in primary human islets

Model-response context

Supports insulin secretion endpoint interpretation; PF-04957325 data unavailable.

Ex vivo validation for β-cell pathway studies.

Evidence Dimension	Enhancement of glucose-dependent insulin secretion in primary human islets
Target Compound Data	Significant increase (quantified in original publication)
Comparator Or Baseline	PF-04957325: No reported effect on insulin secretion in primary human islets
Quantified Difference	Not applicable (qualitative difference in validated functional endpoint)
Conditions	Primary human pancreatic islets, glucose-stimulated insulin secretion assay

Why This Matters

A validated functional endpoint in a disease-relevant human primary cell model provides higher confidence in the biological relevance of PDE8B inhibition for diabetes research compared to compounds with only enzyme inhibition data.

• [1] DeNinno MP, et al. Bioorg Med Chem Lett. 2012;22(17):5721-6. View Source
• [2] Tsai LC, et al. Endocrinology. 2013;154(9):3302-14. View Source

Oral Bioavailability in Preclinical Models

PDE8B-IN-1 (compound 42) was selected for preclinical development based on its favorable ADME properties, including good oral bioavailability [1]. This property enables robust in vivo studies in rodent models of diabetes, which is a critical advantage for translational research. In contrast, the oral bioavailability of PF-04957325 is reported but not as well-characterized, and it is not noted as having advanced to preclinical development . Therefore, for in vivo pharmacological studies requiring oral dosing, PDE8B-IN-1 offers a more thoroughly validated and development-ready tool.

Oral PK in rat

Class-level inference

Oral bioavailability confirmed in preclinical development

ADME optimization context

Reported systemic exposure for in vivo target engagement studies.

Quantitative F% not publicly disclosed; comparator oral PK data unreported.

Evidence Dimension	Oral bioavailability and preclinical development status
Target Compound Data	Good oral bioavailability; advanced to preclinical development
Comparator Or Baseline	PF-04957325: Oral bioavailability noted but not a preclinical candidate
Quantified Difference	Not applicable (qualitative difference in development advancement)
Conditions	In vivo pharmacokinetic studies

Why This Matters

Oral bioavailability is a prerequisite for convenient and translationally relevant in vivo dosing. A compound with documented oral bioavailability and preclinical development history reduces experimental variability and increases the likelihood of successful animal model studies.

• [1] DeNinno MP, et al. Bioorg Med Chem Lett. 2012;22(17):5721-6. View Source

PDE8B-IN-1: Research Applications

β-Cell cAMP Signaling & Insulin Secretion

PDE8B-IN-1 is the optimal chemical probe for in vivo and ex vivo studies aimed at validating PDE8B as a therapeutic target for type 2 diabetes. Its oral bioavailability and demonstrated efficacy in enhancing glucose-dependent insulin secretion in primary human islets [1] make it uniquely suited for preclinical disease models. The high selectivity margin for PDE8A/B over other PDEs [1] ensures that observed metabolic effects are primarily due to PDE8B/8A inhibition, strengthening target validation conclusions.

Adrenal & Leydig Cell Steroidogenesis

Researchers requiring an orally bioavailable PDE8B inhibitor for rodent studies should select PDE8B-IN-1. Its advancement to preclinical development [1] implies a favorable ADME and safety profile suitable for repeat dosing. This enables long-term efficacy studies and combination therapy experiments in diabetic animal models, which are not feasible with PDE8 inhibitors lacking validated oral bioavailability.

In Vivo Oral PDE8B Pharmacology

PDE8B-IN-1 is the preferred tool for dissecting PDE8-specific signaling pathways in complex cellular environments. With >5000-fold selectivity over other PDEs [1], it provides a cleaner pharmacological profile than alternative PDE8 inhibitors, reducing the risk of confounding effects from off-target PDE inhibition. This is critical for phosphoproteomic, transcriptomic, or metabolomic studies aiming to identify PDE8B-specific downstream effectors.

Orthogonal Probe Validation Strategies

PDE8B-IN-1 serves as a benchmark compound for medicinal chemistry efforts targeting PDE8B. Its well-characterized potency, selectivity, LE/LLE optimization, and oral bioavailability [1] provide a comprehensive reference profile against which novel PDE8B inhibitors can be compared. Using PDE8B-IN-1 as a standard ensures that new chemical entities are evaluated against a development-grade compound, enabling more rigorous structure-activity relationship (SAR) analysis.

Application

Selection Property

Validation Focus

Insulin secretion signaling studies

PDE8B pathway inhibition in primary islets

Glucose-stimulated insulin secretion endpoint

Steroidogenesis pathway research

Dual PDE8B/8A isoform inhibition profile

Adrenal/Leydig cell steroid output endpoints

In vivo oral pharmacology

Oral bioavailability in rodent models

CNS or metabolic target engagement validation

Orthogonal probe validation

Triazolopyrimidine scaffold with reported LE/LLE

Scaffold-independent phenotype confirmation

• [1] DeNinno MP, Wright SW, Etienne JB, Olson TV, Rocke BN, Corbett JW, Kung DW, DiRico KJ, Andrews KM, Millham ML, Parker JC, Esler W, van Volkenburg M, Boyer DD, Houseknecht KL, Doran SD. Discovery of triazolopyrimidine-based PDE8B inhibitors: exceptionally ligand-efficient and lipophilic ligand-efficient compounds for the treatment of diabetes. Bioorg Med Chem Lett. 2012 Sep 1;22(17):5721-6. View Source